
Technical Support Center: XR Bond
Experimental Data Statistical Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: XR Bond

Cat. No.: B1180678 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the statistical analysis of XR Bond
experimental data. It includes troubleshooting guides, frequently asked questions, and detailed

experimental protocols to ensure accurate and reliable results.

Troubleshooting Guide
This guide addresses common issues encountered during XR Bond experiments in a question-

and-answer format.
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Question Answer

Why am I observing low shear bond strength

(SBS) values?

Several factors can contribute to low SBS

values. Ensure proper tooth surface preparation,

as the presence of a smear layer can weaken

the bond.[1][2] The application technique of the

bonding agent is also crucial; for instance, air

thinning of the adhesive before polymerization

can significantly reduce bond strength.[3]

Additionally, the type of dentin substrate (e.g.,

normal, sclerotic, carious) can influence bond

strength.[1] Inadequate light curing can also

lead to incomplete polymerization and weaker

bonds.

What could be causing high microleakage in my

restorations?

High microleakage can be an indicator of a poor

marginal seal. A shear bond strength of

approximately 21 MPa has been suggested to

reduce microleakage to near zero.[4] Factors

such as improper application of the bonding

agent, contamination of the bonding surface,

and polymerization shrinkage of the composite

resin can all contribute to microleakage.

My statistical analysis shows no significant

difference between experimental groups. What

should I check?

First, review your experimental design and

sample size to ensure it has sufficient statistical

power. In some cases, there may genuinely be

no significant difference between the materials

being tested.[5] It is also important to ensure

that the statistical tests used are appropriate for

the data distribution. For example, non-

parametric tests like the Kruskal-Wallis test may

be more suitable for data that does not follow a

normal distribution.[5]

How do I interpret the mode of failure in my

shear bond strength tests?

The mode of failure (adhesive, cohesive in

dentin, cohesive in composite, or mixed)

provides valuable information about the weakest

link in the restorative system. A predominance of
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adhesive failures at the resin-dentin interface

suggests a potential issue with the bonding

agent or its application.[5]

Frequently Asked Questions (FAQs)
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Question Answer

What is XR Bond?

XR Bond is a dental adhesive system used to

bond composite restorative materials to tooth

structure (enamel and dentin).[6][7][8][9] It is

classified as a fourth-generation bonding agent,

which typically involves a total-etch technique

with a primer and an adhesive.[7][9]

What are the key performance indicators for XR

Bond?

The primary performance indicators for dental

adhesives like XR Bond are shear bond strength

(SBS) and microleakage.[4][5] Fracture

toughness and load relaxation are other

mechanical properties that can be evaluated.

[10] Clinical studies also assess the long-term

survival rates of restorations placed with the

bonding system.[11]

What statistical tests are commonly used to

analyze XR Bond data?

Analysis of Variance (ANOVA) is frequently used

to compare the mean shear bond strengths

between different groups.[1][4][5] When

significant differences are found, post-hoc tests

like the Student-Newman-Keuls or Scheffé's

multiple comparisons test are used to identify

which groups differ.[4][10] Linear regression

analysis can be employed to determine the

relationship between variables, such as shear

bond strength and microleakage.[4] For survival

analysis of restorations, methods like the

Kaplan-Meier or Cox regression are used.[11]

How does XR Bond compare to other

generations of bonding agents?

Generally, newer generations of bonding agents

have shown improved shear bond strengths

compared to earlier generations.[12] However,

the performance can be influenced by the

specific formulation and application technique.

Studies have compared XR Bond (a fourth-

generation system) with other systems, showing
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varying results depending on the specific

materials and testing conditions.[1][4]

Data Presentation
Table 1: Shear Bond Strength of Various Dentin Bonding Systems

Dentin Bonding System
Mean Shear Bond Strength
(MPa)

Standard Deviation (MPa)

All-Bond/Bisfil-P 17.2 3.6

Syntac/Heliomolar 15.9 2.1

XR-Bond/Herculite 15.4 3.7

Scotchbond 2/Silux 11.6 2.2

Denthesive/Charisma 10.7 3.7

Prisma Universal Bond

2/Prisma AP.H
10.4 2.5

Tenure/Perfection 8.2 3.9

Source: Adapted from a study determining the relationship between shear bond strength and

microleakage.[4]

Table 2: Microleakage of Various Dentin Bonding Systems
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Dentin Bonding System
Mean Microleakage (µg
dye/restoration)

Standard Deviation (µg
dye/restoration)

XR-Bond/Herculite 2.2 1.9

All-Bond/Bisfil-P 2.6 1.2

Syntac/Heliomolar 2.6 1.0

Prisma Universal Bond

2/Prisma AP.H
2.6 2.5

Scotchbond 2/Silux 3.1 2.9

Tenure/Perfection 4.4 4.1

Denthesive/Charisma 4.6 4.2

Source: Adapted from a study determining the relationship between shear bond strength and

microleakage.[4]

Experimental Protocols
Shear Bond Strength Testing

Tooth Preparation:

Select sound human molars and store them in a suitable medium (e.g., chloramine T).[3]

Embed the teeth in acrylic resin blocks.

Create a flat dentin surface by grinding the occlusal enamel.

Polish the dentin surface with abrasive paper to create a standardized smear layer.

Bonding Procedure:

Apply the etchant (e.g., phosphoric acid) to the dentin surface for the recommended time.

Rinse the etchant thoroughly and gently dry the surface, leaving it moist.
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Apply the XR Primer and XR Bond according to the manufacturer's instructions.

Light-cure the bonding agent for the specified duration.

Composite Application:

Place a cylindrical composite resin mold onto the bonded surface.

Fill the mold with composite resin in increments and light-cure each increment.

Shear Bond Strength Measurement:

Store the specimens in water at 37°C for 24 hours.

Mount the specimen in a universal testing machine.

Apply a shear force to the base of the composite cylinder at a constant crosshead speed

(e.g., 1 mm/min) until failure occurs.[12]

Record the load at failure in Newtons and calculate the shear bond strength in

Megapascals (MPa) by dividing the load by the bonding area.

Failure Mode Analysis:

Examine the fractured surfaces under a stereomicroscope to determine the mode of

failure (adhesive, cohesive, or mixed).

Microleakage Assessment
Cavity Preparation:

Prepare standardized Class V cavities in the buccal or lingual surfaces of extracted human

teeth.

Restoration:

Restore the cavities using XR Bond and a composite resin according to the

manufacturer's instructions.
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Thermocycling:

Subject the restored teeth to thermocycling (e.g., 500 cycles between 5°C and 55°C) to

simulate temperature changes in the oral environment.[4]

Dye Penetration:

Seal the apices of the teeth with a sealant.

Coat the entire tooth surface with nail varnish, except for 1 mm around the restoration

margins.

Immerse the teeth in a dye solution (e.g., 2% methylene blue) for a specified period.[4]

Evaluation:

Section the teeth longitudinally through the center of the restoration.

Evaluate the extent of dye penetration along the resin-dentin interface using a

stereomicroscope and a scoring system.

Alternatively, a spectrophotometric dye-recovery method can be used for quantitative

analysis.[4]
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Caption: Experimental workflow for shear bond strength testing of XR Bond.
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Caption: Factors influencing the bond strength of dental adhesives like XR Bond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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